Cas no 1896922-22-7 (2-2-(aminooxy)ethyl-4-chlorophenol)

• Product Name: 2-2-(aminooxy)ethyl-4-chlorophenol
• CAS No: 1896922-22-7
• MF: C₈H₁₀ClNO₂
• MW: 187.623501300812
• CID: 6491875
• PubChem ID: 117280923
• Update Time: 2025-05-21

2-2-(aminooxy)ethyl-4-chlorophenol Chemical and Physical Properties

Names and Identifiers

• 2-2-(aminooxy)ethyl-4-chlorophenol
• 1896922-22-7
• EN300-1986478
• 2-[2-(aminooxy)ethyl]-4-chlorophenol

• Inchi： 1S/C8H10ClNO2/c9-7-1-2-8(11)6(5-7)3-4-12-10/h1-2,5,11H,3-4,10H2
• InChI Key： IMSANHNKWHZOQZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)CCON)O

Computed Properties

• Exact Mass: 187.0400063g/mol
• Monoisotopic Mass: 187.0400063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 55.5Ų

Additional information on 2-2-(aminooxy)ethyl-4-chlorophenol

Introduction to 2-(Aminooxy)ethyl 4-Chlorophenol (CAS No. 1896922-22-7)

The compound 2-(Aminooxy)ethyl 4-Chlorophenol (CAS No. 1896922-22-7) is a versatile organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and material sciences. This compound is characterized by its unique structure, which combines a phenolic group with an aminooxy substituent, making it a valuable intermediate in the synthesis of more complex molecules. The aminooxy group (-O-NH₂) introduces interesting chemical properties, such as nucleophilic reactivity and the ability to form hydrogen bonds, which are crucial for its functionality in different chemical reactions.

Recent studies have highlighted the potential of 4-chlorophenol derivatives in drug discovery, particularly in the development of antiviral and anticancer agents. The substitution of the phenolic ring with an aminooxyethyl group has been shown to enhance the bioavailability and pharmacokinetic properties of the compound. For instance, researchers have explored the use of 2-(Aminooxy)ethyl 4-Chlorophenol as a precursor for synthesizing bioactive molecules that target specific enzymes involved in viral replication and cancer cell proliferation.

In terms of synthesis, 2-(Aminooxy)ethyl 4-Chlorophenol can be prepared through various methods, including nucleophilic aromatic substitution and coupling reactions. One common approach involves the reaction of 4-chlorophenol with an appropriate aminooxy-containing reagent under basic conditions. This method ensures high yield and purity, making it suitable for large-scale production. The compound's stability under different reaction conditions has also been extensively studied, providing valuable insights into its scalability for industrial applications.

The aminooxy group in this compound plays a pivotal role in its reactivity and functionality. It can act as a nucleophile in substitution reactions or as a directing group in electrophilic aromatic substitution. This dual functionality makes 2-(Aminooxy)ethyl 4-Chlorophenol an ideal building block for constructing more complex molecular architectures. For example, it has been used as an intermediate in the synthesis of polymeric materials with tailored properties, such as increased thermal stability and mechanical strength.

From an environmental perspective, the biodegradability and toxicity of 2-(Aminooxy)ethyl 4-Chlorophenol have been evaluated to ensure its safe use in industrial and agricultural settings. Studies indicate that the compound undergoes rapid biodegradation under aerobic conditions, minimizing its environmental footprint. Additionally, its low toxicity profile makes it suitable for applications where human exposure is a concern.

In conclusion, 2-(Aminooxy)ethyl 4-Chlorophenol (CAS No. 1896922-22-7) is a multifaceted compound with promising applications across diverse industries. Its unique chemical structure, combined with recent advancements in synthetic methodologies and bioactivity studies, positions it as a key player in modern chemical research and development.